Cas no 1416714-00-5 (4-Bromo-1-Cyclopropyl-1h-BenzoDImidazol-2(3h)-One)

• Product Name: 4-Bromo-1-Cyclopropyl-1h-BenzoDImidazol-2(3h)-One
• CAS No: 1416714-00-5
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD22689777
• CID: 4595643
• PubChem ID: 83843840
• Update Time: 2025-08-05

4-Bromo-1-Cyclopropyl-1h-BenzoDImidazol-2(3h)-One Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-cyclopropyl-1H-benzo[d]imidazol-2(3H)-one
• 4-Bromo-1-cyclopropyl-1,3-dihydro-2H-benzimidazol-2-one
• 4-bromo-1-cyclopropyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 4-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-2-ol
• PS-11314
• 7-bromo-3-cyclopropyl-1H-benzimidazol-2-one
• 1416714-00-5
• CS-0320946
• 4-bromo-1-cyclopropyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• AKOS023587606
• 4-BROMO-1-CYCLOPROPYL-3H-1,3-BENZODIAZOL-2-ONE
• MFCD22689777
• 4-Bromo-1-Cyclopropyl-1h-BenzoDImidazol-2(3h)-One

• MDL： MFCD22689777
• Inchi： 1S/C10H9BrN2O/c11-7-2-1-3-8-9(7)12-10(14)13(8)6-4-5-6/h1-3,6H,4-5H2,(H,12,14)
• InChI Key： CCIKBEPPBQBVCI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CC2)C2=CC=CC(Br)=C2N1

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-Bromo-1-Cyclopropyl-1h-BenzoDImidazol-2(3h)-One

4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One: A Comprehensive Overview

The compound 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One (CAS No. 1416714-00-5) is a structurally unique organic molecule belonging to the class of benzo[d]imidazolones. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and material science. The molecule's structure, characterized by a bromine atom at the 4-position and a cyclopropyl group at the 1-position, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of benzo[d]imidazolones as scaffolds for developing bioactive molecules. The cyclopropyl group in this compound introduces strain and rigidity, which can enhance its interaction with biological targets. This makes 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One a promising candidate for exploring new therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

The synthesis of 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One involves a multi-step process that typically begins with the preparation of the imidazole core. Researchers have employed various strategies, including cyclization reactions and cross-coupling techniques, to construct this complex structure efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process.

From a pharmacological perspective, 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One has shown remarkable activity in preclinical models. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases. Additionally, this compound has exhibited neuroprotective properties, suggesting its potential utility in treating conditions like Alzheimer's disease and Parkinson's disease.

The incorporation of a bromine atom into the structure provides an additional layer of functionality. Bromine substitution can influence the compound's solubility, stability, and bioavailability, making it amenable to further chemical modifications. Recent advancements in medicinal chemistry have enabled researchers to exploit these properties for designing more potent and selective drug candidates.

In terms of material science applications, 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One has been investigated for its potential as a building block in constructing advanced materials. Its rigid structure and functional groups make it suitable for applications in organic electronics, where such compounds can serve as semiconducting materials or components of light-emitting devices.

Moreover, computational studies have played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are critical for predicting its behavior in various chemical environments. These studies have also guided experimental efforts to optimize its synthesis and improve its performance in practical applications.

Despite its promising attributes, further research is required to fully harness the potential of 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One. Ongoing investigations are focused on elucidating its mechanism of action at molecular levels, as well as exploring novel synthetic pathways that could enhance scalability and cost-effectiveness.

In conclusion, 4-Bromo-1-Cyclopropyl-1H-Benzo[d]Imidazol-2(3H)-One represents a valuable addition to the arsenal of compounds being explored for diverse applications across medicine and materials science. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development.